Cas no 1805104-08-8 (6-Bromo-2-difluoromethoxy-3-nitrotoluene)

• Product Name: 6-Bromo-2-difluoromethoxy-3-nitrotoluene
• CAS No: 1805104-08-8
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4706621
• Update Time: 2025-10-29

6-Bromo-2-difluoromethoxy-3-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-difluoromethoxy-3-nitrotoluene

• Inchi： 1S/C8H6BrF2NO3/c1-4-5(9)2-3-6(12(13)14)7(4)15-8(10)11/h2-3,8H,1H3
• InChI Key： ZGZLIJQDHZNXAV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C)OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 55

Additional information on 6-Bromo-2-difluoromethoxy-3-nitrotoluene

Introduction to 6-Bromo-2-difluoromethoxy-3-nitrotoluene (CAS No. 1805104-08-8) and Its Emerging Applications in Chemical Biology

6-Bromo-2-difluoromethoxy-3-nitrotoluene, identified by the chemical compound code CAS No. 1805104-08-8, represents a significant molecular scaffold with profound implications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs—including a bromine substituent, difluoromethoxy group, and nitro group on a toluene backbone—has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and molecular probe development. The strategic placement of these functional groups imparts distinct electronic and steric properties, making it a valuable intermediate in synthesizing complex molecules with tailored biological activities.

The< strong> bromine atom at the ortho position relative to the nitro group enhances electrophilic aromatic substitution reactions, facilitating further derivatization through cross-coupling or nucleophilic aromatic substitution pathways. This feature is particularly advantageous in constructing heterocyclic frameworks, which are prevalent in many bioactive compounds. Meanwhile, the< strong> difluoromethoxy group introduces both lipophilicity and metabolic stability, attributes that are often sought after in medicinal chemistry to improve pharmacokinetic profiles. The< strong> nitro group, while traditionally associated with oxidizing properties, can also serve as a handle for reduction to an amine or diazotization reactions, enabling diverse synthetic manipulations.

In recent years, the< strong> nitroaromatic compounds have been extensively studied for their roles as pharmacophores and tools in biochemical research. For instance, derivatives of nitrotoluene have been explored for their potential in modulating inflammatory pathways and neurotransmitter systems. The introduction of halogenated and alkoxy substituents further expands their utility by tuning electronic properties and binding affinities. A notable area of interest is the use of such compounds as probes for enzyme inhibition studies, particularly targeting flavin-dependent enzymes that play critical roles in cellular metabolism.

The< strong> difluoromethoxy moiety, in particular, has emerged as a key structural element in modern drug design due to its ability to enhance binding interactions with biological targets while minimizing off-target effects. This has been demonstrated in several high-throughput screening campaigns where difluorinated analogs exhibit improved selectivity over their unsubstituted counterparts. The< strong> bromine substituent, on the other hand, provides a convenient site for further functionalization via palladium-catalyzed reactions such as Suzuki or Heck couplings, enabling the rapid assembly of polycyclic structures that mimic natural product scaffolds.

The synthesis of< strong> 6-Bromo-2-difluoromethoxy-3-nitrotoluene itself presents an intriguing challenge that has been addressed through multiple methodologies. One such approach involves a multi-step sequence starting from commercially available toluene derivatives, employing regioselective halogenation followed by nitration and finally introducing the difluoromethoxy group via nucleophilic aromatic substitution or metal-mediated cross-coupling reactions. Advances in catalytic systems have enabled more efficient and scalable routes to this compound, reducing reliance on hazardous reagents while maintaining high yields.

In the context of drug discovery, this compound has been leveraged as a building block for exploring novel therapeutic modalities. For example, researchers have investigated its derivatives as potential kinase inhibitors by incorporating additional pharmacophoric elements around the core scaffold. The combination of< strong> bromine,< strong> difluoromethoxy, and< strong> nitro groups creates a rich landscape for structure-activity relationship (SAR) studies, allowing medicinal chemists to iteratively refine molecular properties toward desired biological outcomes.

The growing interest in< strong> halogenated aromatic compounds, including< strong> 6-Bromo-2-difluoromethoxy-3-nitrotoluene, has also spurred innovation in analytical techniques for their characterization. Modern spectroscopic methods such as high-resolution NMR spectroscopy and mass spectrometry enable precise structural elucidation, while computational chemistry aids in predicting reactivity patterns and optimizing synthetic routes before experimental validation.

The role of computational tools has become increasingly pivotal in modern chemical biology research. Molecular modeling studies have revealed insights into how variations around the< strong> nitrotoluene core influence binding affinity and selectivity for biological targets. These virtual experiments complement experimental efforts by providing rapid screening of potential analogs based on energy-based scoring functions derived from quantum mechanical calculations.

The adaptability of< strong> 6-Bromo-2-difluoromethoxy-3-nitrotoluene< strong>
has also led to its use as an intermediate in materials science applications beyond pharmaceuticals. For instance,
the electron-deficient nature imparted by multiple substituents makes it a candidate for organic semiconductors or luminescent materials where precise control over molecular architecture is essential.

Ethical considerations are paramount when developing new chemical entities like< strong> 6-Bromo-2-difluoromethoxy-3-nitrotoluene. Ensuring safe handling protocols during synthesis and application is critical to mitigate any unintended environmental or health impacts. Collaborative efforts between academia and industry have fostered best practices in green chemistry principles—such as solvent recovery systems or catalytic processes with minimal waste—highlighting the commitment toward sustainable innovation.

The future prospects for this compound remain promising as new synthetic methodologies continue to emerge alongside expanding knowledge about their biological interactions.
Ongoing research aims not only at optimizing production efficiency but also at uncovering novel applications through interdisciplinary collaborations involving chemists,
biologists,
and computer scientists.
By leveraging advances across these fields,
the full potential of molecules like
6-Bromo-2-difluoromethoxy-3-nitrotoluene (CAS No. 1805104-08-8)
is expected
to be realized sooner rather than later.